Carbon dots, CDs, have excellent photoluminescence properties, good biocompatibility, low toxicity and good light stability. The optical, magnetic and electronic properties of CDs make them a hugely relevant tool to be used in pharmaceutical analysis, bioimaging, drug delivery, and other fields. The fluorescence of carbon nanodots makes it suitable for assay of some nitrogenous compounds of high pharmaceutical interest. In this work, we develop simple, fast and green spectrophotometric methods for quantification of Azithromycin and Rasagiline mesilate using synthesized fluorescent CDs from garlic peels. The spectrometric methods depend on stoichiometric reactions of both drugs with fluorescent CDs. Carbon dots exhibit a declared absorption peak λmax at 238 nm and potent fluorimetric emission at λem 528 nm, upon excitation at λex 376 nm. Drugs’ concentrations in ppm are efficiently calculated using Stern–Volmer Equation. Decrease in fluorescence (ΔF = Fo − F) and the F-ratio values are linearly correlated to molar concentration of each quencher (drug). A significant linear diminish in the dots’ measured absorbance and fluorimetric emission values was observed. Validation of all the developed methods was according to the ICH guidelines. In a new way, this work successfully indicates, spectrometric methods for rapid detection of two non-fluorophoric nitrogenous compounds using potent carbon nanodots. Consequently, these green developed methods offer several benefits as simplicity, ease of quantification, accuracy and precision that encourage the application of the developed methods in routine analysis of Azithromycin and Rasagiline mesilate in quality control laboratories as analytical tool.

In this study, we present a low-cost, environmentally friendly method for producing silver, copper, and iron nanoparticles using fresh Catharanthus roseus leaf extract. The biomolecules found in the plant extract play a crucial role as stabilizing and reducing agents. The spectral profile of the UV–visible spectrophotometer was measured to confirm and identify the biosynthesized nanoparticles. The synthesized nanoparticles were tested for biosensing activities and anti-inflammatory effects. UV–visible spectra showed a prominent surface resonance peak of 415 nm, 300 nm, and 400 nm, corresponding to the formation of silver, copper, and iron nanoparticles, respectively. The in vitro anti-inflammatory properties of the synthesized AgNPs, CuNPs, and FeNPs showed the maximum inhibition of protein denaturation at 58%, 54.15%, and 44.26% at a concentration of 400 µg/ml, respectively. Furthermore, at a 400 µg/ml concentration, Diclofenac, utilized as a control, showed a maximal inhibition of 93.37%. According to the biosensing activity, these nanoparticles are also a good source for biosensing hazardous heavy salts. So, this article provides the first description of the silver, copper, and iron nanoparticles from Catharanthus roseus leave biosensing capabilities and anti-inflammatory characteristics. Overall, this study revealed that due to their biocompatibility, silver, copper, and iron nanoparticles could be appealing and environmentally acceptable options that could be used as innovative therapeutic agents for the prevention and treatment of inflammation. The primary outcome of the research will be the development of potential pharmaceutical uses for the C. roseus medicinal plant in the biomedical and nanotechnology-based industries.

Breast cancer, one of the most prevalent cancer types among women worldwide as well as in Bangladesh, is the leading cause of cancer death in women throughout the globe. The risk of breast cancer development was found to be associated with genetic polymorphism according to several studies. As a convenient prognostic marker, a biomarker helps to identify disease progression, can lead to an effective therapeutic strategy, development of prognostic marker is very important for any cancer to initiate treatment strategy early to increase the possibility of the success rate of the treatment along with reduction of the treatment cost. This study aims to establish the correlation between polymorphism of SMAD4 rs10502913 and risk of breast cancer development in Bangladeshi women. This study was conducted on 70 breast cancer patients and 60 healthy volunteers through blood sample collection followed by DNA separation between the intervals of August 2019–October 2019. The collected DNA sample was arranged for the RFLP analysis of a PCR amplified fragments followed by gel electrophoresis. The obtained data was analyzed by structured multinomial logistic regression model. Obtained different fragment size after gel electrophoresis indicated different genotypes in this experiment. Our findings demonstrated that mutant homozygous A/A genotype, plays a significant role in breast cancer development among Bangladeshi women (P = 0.006, OR = 4.9626, 95% CI = 1.9980–12.3261) compared to the reference homozygous G/G genotype. Moreover, heterozygous G/A genotype was also found to be significantly associated with the risk of breast cancer development (P = 0.0252, OR = 2.6574, CI = 1.1295–6.2525). Considering the A/A genotype and G/A genotype combined, it also indicates a strong association of breast cancer development in Bangladeshi women (P = 0.008, OR = 3.5630, CI = 1.6907–7.5068). Our study indicated a novel association between SMAD4 (rs10502913) polymorphism and increased risk of breast cancer development in Bangladeshi women.

Correction to: Beni-Suef Univ J Basic Appl Sci (2022) 11:153 https://doi.org/10.1186/s43088-022-00334-9 Following the publication of the original article [1], we were informed that the third author’s name and Figure 1 legend contained the following errors:The third author’s name “Ahmed Yahiya” should be modified to: “Ahmed Yehia Ismaeel”. The correct name is shown in the author list of this Correction.Figure 1 legend “SERPINE1, CEP55 and SMPD3 gene and protein expressions in the studied gastric tissues. a SERPINE1 and SMPD3 genes in the studied gastric tissues. b SERPINE1 and SMPD3 proteins in the studied gastric tissues. c CEP55 gene in the studied gastric tissues. d CEP55 protein in the studied gastric tissues. **Highly signifcant diferences (p < 0.001) in gastric cancer tissues than normal tissues” should be modified to: “SERPINE1, CEP55, and SMPD3 genes and proteins expressions in the studied gastric tissues. a CEP55 gene in the studied gastric tissues. b CEP55 protein in the studied gastric tissues. c SERPINE1 and SMPD3 proteins in the studied gastric tissues. d SERPINE1 and SMPD3 genes in the studied gastric tissues. **High significant differences (p < 0.001) in gastric cancer tissues than normal tissues.”The original article has been corrected as above.Abdel-Tawab MS et al (2022) Evaluation of CEP55, SERPINE1 and SMPD3 genes and proteins as diagnostic and prognostic biomarkers in gastric carcinoma in Egyptian patients. Beni-Suef Univ J Basic Appl Sci 11:153. https://doi.org/10.1186/s43088-022-00334-9Article Google Scholar Download referencesAuthors and AffiliationsDepartment of Medical Biochemistry, Faculty of Medicine, Beni-Suef University, Beni-Suef, EgyptMarwa Sayed Abdel-Tawab & Naglaa Adly Abd ElazeemDepartment of Medical Biochemistry, Faculty of Medicine, Cairo University, Cairo, EgyptHanan FouadFaculty of Medicine, Suez Governorate, Attaka, Galala University, Suez Governorate, 43711, EgyptHanan FouadDepartment of Internal Medicine, Faculty of Medicine, Beni-Suef University, Beni-Suef, EgyptAhmed Yehia IsmaeelDepartment of Physiology, Faculty of Medicine, Beni-Suef University, Beni-Suef, EgyptAhmed Abd-Eltawab TammamDepartment of Physiology, College of Medicine, Jouf University, Sakaka, Saudi ArabiaAhmed Abd-Eltawab TammamDepartment of Tropical Medicine and Infectious Diseases, Faculty of Medicine, Beni-Suef University, Beni-Suef, EgyptAlzhraa M. FahmyDepartment of Clinical Oncology, Faculty of Medicine, Beni-Suef University, Beni-Suef, EgyptSaeed ShaabanDepartment of Medical Microbiology and Immunology, Faculty of Medicine, Suez University, Suez Governorate, EgyptSoha Mahmoud Abdel-SalamAuthorsMarwa Sayed Abdel-TawabView author publicationsYou can also search for this author in PubMed Google ScholarHanan FouadView author publicationsYou can also search for this author in PubMed Google ScholarAhmed Yehia IsmaeelView author publicationsYou can also search for this author in PubMed Google ScholarAhmed Abd-Eltawab TammamView author publicationsYou can also search for this author in PubMed Google ScholarAlzhraa M. FahmyView author publicationsYou can also search for this author in PubMed Google ScholarSaeed ShaabanView author publicationsYou can also search for this author in PubMed Google ScholarSoha Mahmoud Abdel-SalamView author publicationsYou can also search for this author in PubMed Google ScholarNaglaa Adly Abd ElazeemView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Marwa Sayed Abdel-Tawab.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleAbdel-Tawab, M.S., Fouad, H., Ismaeel, A.Y. et al. Correction: Evaluation of CEP55, SERPINE1 and SMPD3 genes and proteins as diagnostic and prognostic biomarkers in gastric carcinoma in Egyptian patients. Beni-Suef Univ J Basic Appl Sci 12, 16 (2023). https://doi.org/10.1186/s43088-023-00355-yDownload citationPublished: 09 February 2023DOI: https://doi.org/10.1186/s43088-023-00355-yShare this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Correction to: Beni-Suef Univ J Basic Appl Sci (2022) 11:121 https://doi.org/10.1186/s43088-022-00300-5 Following the publication of the original article [1], we received the request to include an additional affiliation for the corresponding author.This is: PhD Student, Civil Engineering Department, Faculty of Engineering, Fayoum University, Egypt.The additional affiliation appears first in the author list and "Author details" section of this Correction; subsequent affiliations have been renumbered.The original article has been corrected accordingly.Authors and AffiliationsCivil Engineering Department, Faculty of Engineering, Fayoum University, Fayoum, EgyptAbeer Hassan & Sameh GalalCivil Engineering Department, Faculty of Engineering, Nahda University, Beni Suef, EgyptAbeer HassanCivil Engineering Department, Faculty of Engineering, Beni-Suef University, Beni Suef, EgyptAhmed HassanCivil Engineering Department, Faculty of Engineering, Helwan University, Helwan, EgyptAmany SalmanAuthorsAbeer HassanView author publicationsYou can also search for this author in PubMed Google ScholarSameh GalalView author publicationsYou can also search for this author in PubMed Google ScholarAhmed HassanView author publicationsYou can also search for this author in PubMed Google ScholarAmany SalmanView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Abeer Hassan.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleHassan, A., Galal, S., Hassan, A. et al. Correction: Utilization of carbon nanotubes and steel fibers to improve the mechanical properties of concrete pavement. Beni-Suef Univ J Basic Appl Sci 12, 30 (2023). https://doi.org/10.1186/s43088-023-00368-7Download citationPublished: 09 March 2023DOI: https://doi.org/10.1186/s43088-023-00368-7Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Musculoskeletal symptoms are common and could be the first presenting symptom in up to 50% of systemic lupus erythematosus patients, and they affect more than 95% of patients during the clinical course. The present study aimed to assess joint involvement in the wrists, hands, and knees of SLE patients using musculoskeletal ultrasonography and to correlate these findings with disease activity. The study enrolled 40 Patients with SLE who were attending the Immunology outpatient clinic and internal medicine department of Beni-Suef University Hospital and 20 age and sex nearly matched healthy controls who have no rheumatological complaints. Participants had a comprehensive physical examination, series of laboratory tests, functional assessment by Health Assessment Questionnaire score, disease activity assessment of by European Consensus Lupus Activity score, and radiological examination by high-resolution Ultrasound machine called (LOGIC P 9) using a gray-scale US mode (13–18 MHz) with Power Doppler to detect joint synovitis, synovial hypertrophy, bone erosions and or tenosynovitis. There was a statistically significant prevalence of US abnormality of knee joints in both asymptomatic and symptomatic cases versus controls contrary to the wrist and hand US abnormality. The presence of SLE increases the risk of US abnormalities in knee joints 28 times more than controls also increasing the age of the patient one year increase the probability of getting abnormal findings in the knee joint by 1.156 times. While the only independent variable that can affect US abnormal findings in the wrist joint is the increase in Systolic Blood Pressure 1 mmHg with 1.06 times. Musculoskeletal Ultrasound with applied Power Doppler is a good tool for the detection of early affection of joints either in symptomatic or asymptomatic SLE patients.

Being the most widely used construction material, concrete health is considered a very important aspect from the structural point of view. Microcracks in concrete cause water and chlorine ions to enter the structure, causing the concrete to degrade and the reinforcement to corrode, posing an unacceptable level of structural risk. Hence repair of these cracks in an eco-friendly and cost-effective way is in the interest of various researchers. Microbially induced calcite precipitation (MICP) is an effective way considered by various researchers to heal those concrete cracks along with an important environmental contribution of CO2 (carbon dioxide) sequestration in the process. As the current concentration of CO2 in the earth’s atmosphere is about 412 ppm, it possesses a deadly threat to the environmental issue of global warming. The use of bacteria for MICP can not only be a viable solution to repairing concrete cracks but also can play an important role of CO2 arrestation in carbonate form. This will help in carbon level management to lessen the adverse effects of this greenhouse gas on the atmospheric environment, particularly on the climate. To overcome the insufficiency of studies concentrating on this aspect, this review article focuses on the metabolic pathways and mechanisms of MICP and highlights the value of MICP for CO2 arrestation/sequestration from the atmosphere during the process of self-healing of concrete cracks, which is also the novelty of this work. An overview of recent studies on the implementation of MICP in concrete crack repair is used to discuss and analyse the factors influencing the effectiveness of MICP in the process, including various approaches used for CO2 sequestration. Furthermore, this investigation concentrates on finding the scope of work in the same field for the most effective ways of CO2 sequestration in the process of self-healing cracks of concrete. In a prospective study, MICP can be an effective technology for CO2 sequestration in concrete crack repair, as it can reduce adverse environmental impacts and provide greener environment. This critical study concludes that MICP can bear a significant role in arrestation/sequestration of CO2, under proper atmospheric conditions with a cautious selection of microorganisms and its nutrient for the MICP procedure.

Carbapenem-resistant Gram-negative organisms (CRGNO) are a growing threat. We aimed in our study to determine the genotype of carbapenemases at Beni-Suef University Hospital by using newly introduced lateral flow assays in comparison with molecular techniques and test the effectiveness of ceftazidime/avibactam against them. Screening for carbapenemase production was done by mSuperCARBA (CHROMagar™ company). Genotypic characterization was done using 3 different kits of lateral flow assays: the NG-Test CARBA5 assay (NG Biotech, Guipry, France), RESIST-3 O.K.N. (Coris BioConcept, Belgium) and Carbapenem-resistant K.N.I.V.O Detection K-Set (Beijing Gold Mountain river Tech Development Co, China), whereas genotypic characterization was done for blaVIM blaIMP, blaKPC, blaOXA-48, and blaNDM by PCR. The high prevalence of CRGNO in Beni-Suef University Hospital (29%) was dominated by Klebsiella pneumonia (83.3%) harboring OXA-48 (92%). Lateral flow immunoassays showed high sensitivity and specificity for each type of carbapenemases in comparison with PCR. The coexistence of multiple carbapenemases genes in the same isolate increased resistance to new therapeutic options, e.g., CZA/AVI. Proper implementation of isolation measures in health care facilities can render the spread of CRGNO.

N-acetylcysteine (NAC) is a tolerable and safe drug capable of reducing free radicals and other oxidants. We included 74 individuals with ischemic stroke in this randomized, single-blind clinical trial and placed them into intervention (n = 37) and control (n = 37) groups. In the intervention group, in addition to standard treatment for ischemic stroke, they received NAC at a dose of 100 mg/kg bolus and then at a dose of 10 mg/kg/h for 10 h. The control group received only standard stroke treatment. Blood samples were taken before starting NAC and standard stroke treatment and 24 h after receiving the drug to measure the catalase, paraoxonase, malondialdehyde (MDA), neopterin, total antioxidant capacity (TAC), and total oxidant status (TOS) parameters. The National Institutes of Health Stroke Scale (NIHSS) was also calculated before and after 24 h, 2 weeks, 1 month, and 3 months after starting the drug. There was no significant difference between the results of parameters before and after standard treatment in control group; however, NAC could significantly reduce TOS (P = 0.02) in the intervention group. Moreover, NAC administration could notably decrease NIHSS calculated at each time point when compared to control group. After subgrouping the intervention group, NAC could increase catalase (P  中文翻译： N-乙酰半胱氨酸对脑卒中患者血清氧化炎症标志物水平影响的研究 N-乙酰半胱氨酸 (NAC) 是一种可耐受且安全的药物，能够减少自由基和其他氧化剂。我们在这项随机、单盲临床试验中纳入了 74 名缺血性卒中患者，并将他们分为干预组 (n = 37) 和对照组 (n = 37)。在干预组中，除了缺血性卒中的标准治疗外，他们还接受了 100 mg/kg 推注剂量的 NAC，然后以 10 mg/kg/h 的剂量接受 10 小时。对照组仅接受标准中风治疗。在开始 NAC 和标准中风治疗之前以及接受药物治疗后 24 小时采集血样，以测量过氧化氢酶、对氧磷酶、丙二醛 (MDA)、新蝶呤、总抗氧化能力 (TAC) 和总氧化状态 (TOS) 参数。还计算了 24 小时前后的美国国立卫生研究院卒中量表 (NIHSS)，开始用药后2周、1个月、3个月。对照组规范治疗前后各参数结果无显着差异；然而，NAC 可以显着降低干预组的 TOS (P = 0.02)。此外，与对照组相比，NAC 给药可以显着降低在每个时间点计算的 NIHSS。将干预组分组后，NAC 可增加过氧化氢酶 (P < 0.001)、对氧磷酶 (P < 0.001) 和 TAC (P < 0.001)，同时降低 MDA (P < 0.001)、新蝶呤 (P = 0.001) 和 TOS (P < 0.001) 在干预反应亚组中显着，并且在每个监测时间点显着降低 NIHSS。

Sepia melanin (SM) is a natural photothermal biopolymer. Its biomedical applications are limited due to its poor solubility and bioavailability. This study aims to prepare a soluble formulation of sepia melanin to enhance its solubility, in turn, its bioavailability, and its use in photothermal therapy of cancer. SM was extracted from a sepia ink sac and prepared as insoluble powdered (SM) which is identified by FTIR, 1H-NMR, thermogravimetric analysis (TGA), and scanning electron microscope. SM was self-assembled using tween 80 into dispersed nanoparticles (SM-NP-Tw). The prepared SM-NP-Tw were fully characterized. The photothermal performance of SM-NP-Tw was assessed. Dark and photocytotoxicity of SM-NP-Tw was studied on HepG2 cells using two wavelengths (660 nm and 820 nm). The insoluble powdered (SM) exhibited a spherical nanoparticle-like shape as revealed by scanning electron microscope and was soluble only in an alkaline aqueous solution. TGA of SM showed high resistance to thermal degradation indicating good thermal stability. The prepared SM-NP-Tw exhibited a spherical shape with mean sizes of 308 ± 86 nm and a zeta potential of − 25 mv. The cell viability decreased significantly upon increasing the concentration and upon radiation at 820 nm. The results of UV–Vis spectroscopy and the photothermal performance revealed that melanin can absorb light in a wide range of wavelengths including near the IR region; thus, it can emit sufficient heat to kill cells through the photoheat conversion effects. Sepia melanin nanoparticles self-assembled into tween-based nanostructures could be a promising natural platform for photothermal cancer therapy.